Cas no 1211587-13-1 (methyl 3-(5-fluoropyridin-3-yl)-3-oxopropanoate)

• Product Name: methyl 3-(5-fluoropyridin-3-yl)-3-oxopropanoate
• CAS No: 1211587-13-1
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 6323009
• PubChem ID: 89739299
• Update Time: 2025-10-18

methyl 3-(5-fluoropyridin-3-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-fluoropyridin-3-yl)-3-oxopropanoate
• SCHEMBL15173675
• 1211587-13-1
• EN300-1126996

• Inchi： 1S/C9H8FNO3/c1-14-9(13)3-8(12)6-2-7(10)5-11-4-6/h2,4-5H,3H2,1H3
• InChI Key： DVKCKQHHBWAJFH-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(CC(=O)OC)=O

Computed Properties

• Exact Mass: 197.04882128g/mol
• Monoisotopic Mass: 197.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on methyl 3-(5-fluoropyridin-3-yl)-3-oxopropanoate

Methyl 3-(5-fluoropyridin-3-yl)-3-oxopropanoate (CAS No. 1211587-13-1)

Methyl 3-(5-fluoropyridin-3-yl)-3-oxopropanoate is a compound with the CAS registry number 1211587-13-1, representing a unique structure in the realm of organic chemistry. This compound has garnered attention due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure comprises a methyl ester group attached to a propanoic acid derivative, which is further substituted with a fluorinated pyridine ring. This combination of functional groups and heterocyclic structures makes it a versatile molecule for further chemical modifications and explorations.

The synthesis of methyl 3-(5-fluoropyridin-3-yl)-3-oxopropanoate involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impacts. Researchers have also explored green chemistry approaches to synthesize this compound, aligning with global sustainability goals.

One of the most promising applications of methyl 3-(5-fluoropyridin-3-yl)-3-oxopropanoate lies in its potential as a precursor for bioactive molecules. Fluorinated pyridine derivatives are known for their ability to modulate enzyme activities and receptor interactions, making them valuable in drug discovery programs. For instance, studies have shown that this compound can serve as a building block for developing inhibitors targeting kinases or other therapeutic protein targets.

In the field of agrochemistry, methyl 3-(5-fluoropyridin-3-yl)-3-oxopropanoate has been investigated for its pesticidal properties. Its ability to interact with specific biochemical pathways in pests makes it a candidate for developing eco-friendly pesticides with reduced toxicity to non-target organisms. Recent research has focused on optimizing its stability under environmental conditions and enhancing its bioavailability for agricultural applications.

The structural versatility of methyl 3-(5-fluoropyridin-3-yl)-3-oxopropanoate also extends to materials science. Its ability to form coordination complexes with metal ions has led to its exploration as a ligand in catalysis and materials synthesis. For example, researchers have used this compound as a precursor for metalloorganic frameworks (MOFs) and other advanced materials with applications in gas storage and sensing technologies.

From an environmental perspective, understanding the fate and transport of methyl 3-(5-fluoropyridin-3-yl)-3 oxipropanoate is crucial for assessing its potential risks. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to evaluate its long-term persistence in different ecosystems and its potential effects on aquatic organisms.

In conclusion, methyl 3-(5-fluoropyridin - yl)-propanoate (CAS No. 1211587 - yl) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for addressing contemporary challenges in chemistry and beyond.